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Compound of Interest

Compound Name: 1,2-Cyclohexanediol
CAS No.: 54383-22-1
Cat. No.: B7779153
Get Quote
. J

This guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopic data for the cis and trans isomers of 1,2-Cyclohexanediol. It is
intended for researchers, scientists, and professionals in drug development who require
detailed spectral information and experimental methodologies for the characterization of this
compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic
molecules. The chemical shifts (), splitting patterns, and coupling constants (J) in *H and 13C
NMR spectra provide detailed information about the connectivity and stereochemistry of 1,2-
Cyclohexanediol.

'H and **C NMR Data

The following tables summarize the *H and 3C NMR spectral data for cis- and trans-1,2-
Cyclohexanediol, primarily in deuterated chloroform (CDCIs) as the solvent.

Table 1: *H NMR Spectroscopic Data for 1,2-Cyclohexanediol in CDCls
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. . Coupling
Chemical Shift L
Isomer Proton Multiplicity Constants (J,
(3, ppm)
Hz)
cis H-1, H-2 3.35 m -
H-3, H-6 (axial) 1.98 m -
H-3, H-6
_ 1.26 m -
(equatorial)
H-4, H-5 (axial) 1.71 m -
H-4, H-5
) 1.27 m -
(equatorial)
trans H-1, H-2 3.33 m -
H-3, H-6 1.95 m -
H-4, H-5 1.69 m -
Other CH:z 1.56 - 1.00 m -

Note: The multiplets for the methylene protons in both isomers are complex and often overlap,
making precise assignment and extraction of all coupling constants challenging from 1D
spectra alone. The data for the cis isomer is based on the Biological Magnetic Resonance
Bank (BMRB) entry bmse000837.[1] Data for the trans isomer is sourced from ChemicalBook.

[2]

Table 2: 13C NMR Spectroscopic Data for 1,2-Cyclohexanediol in CDCls
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Isomer Carbon Chemical Shift (6, ppm)
cis[1] C-1, C-2 75.84

C-3,C-6 32.86

C-4,C-5 24.33

trans C-1,C-2 75.5

C-3,C-6 33.2

C-4,C-5 24.1

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The key characteristic absorptions for 1,2-
Cyclohexanediol are from the O-H and C-O stretching vibrations of the alcohol groups and the

C-H stretching and bending vibrations of the cyclohexane ring.

IR Absorption Data

The table below details the principal IR absorption bands for 1,2-Cyclohexanediol.

Table 3: Key IR Absorption Frequencies for 1,2-Cyclohexanediol
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Wavenumber Functional Group

Intensity . Isomer(s)
(cm™?) Assignment
O-H stretch
~3400 Strong, Broad (intermolecular H- cis & trans
bonding)
C-H stretch ]
2934 Strong ) cis & trans
(asymmetric, CH2)
C-H stretch ]
2860 Strong ] cis & trans
(symmetric, CHz)
1450 Medium CHz scissoring cis & trans
1070 - 1030 Strong C-O stretch cis & trans
O-H bend (out-of- )
900 - 675 Strong Ccis & trans
plane)

Note: The broadness of the O-H stretching band is indicative of hydrogen bonding. The exact
positions of the C-O and O-H bands can vary slightly between the cis and trans isomers due to
differences in intramolecular hydrogen bonding capabilities.

Experimental Protocols

The following are generalized protocols for obtaining NMR and IR spectra of 1,2-
Cyclohexanediol.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve approximately 5-10 mg of 1,2-Cyclohexanediol in 0.6-0.7 mL
of deuterated solvent (e.g., CDCIs or DMSO-ds) in a standard 5 mm NMR tube. Add a small
amount of tetramethylsilane (TMS) as an internal standard (O ppm).

e Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to
achieve optimal magnetic field homogeneity.

o Data Acquisition: Acquire *H and 3C NMR spectra at a regulated temperature, typically 298
K. For 1H NMR, a spectral width of approximately 15 ppm and a relaxation delay of 1-2
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seconds are commonly used. For 13C NMR, a wider spectral width (e.g., 200 ppm) and a
longer relaxation delay (2-5 seconds) are employed. DEPT (Distortionless Enhancement by
Polarization Transfer) experiments can be performed to aid in the assignment of carbon
signals.

Infrared Spectroscopy Protocol (KBr Pellet Method)

Sample Preparation: Grind a small amount (1-2 mg) of 1,2-Cyclohexanediol with
approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar
and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Place the powder into a pellet press and apply pressure (typically 7-10
tons) for several minutes to form a transparent or translucent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.
Record the spectrum, typically in the range of 4000-400 cm~1, by co-adding a sufficient
number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio. A background
spectrum of an empty sample holder or a pure KBr pellet should be recorded and subtracted
from the sample spectrum.

Visualizing Spectroscopic-Structural Correlations

The following diagram illustrates the relationship between the molecular structure of cis- and

trans-1,2-cyclohexanediol and their key spectroscopic features.
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trans-1,2-Cyclohexanediol

IR:
- O-H Stretch (Broad)
correlates to - C-O Stretch

Structure:

Diaxial or Diequatorial OH
correlates to

1H NMR:
- H-1, H-2: ~3.33 ppm (m)

13C NMR:
- C-1, C-2: ~75.5 ppm

cis-1,2-Cyclohexanediol

IR:
- O-H Stretch (Broad)

- C-0 Stretch

Structure:
Axial & Equatorial OH
correlates to
1H NMR:
- H-1, H-2: ~3.35 ppm (m)
13C NMR:
- C-1, C-2: ~75.8 ppm

Click to download full resolution via product page

Caption: Correlation of cis/trans stereochemistry with key NMR and IR data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Analysis of 1,2-Cyclohexanediol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779153/docs#spectroscopic-analysis-of-1-2-
cyclohexanediol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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